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This method uses a technique called QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for

sample preparation, followed by Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS) for analysis [1].

Sample Preparation (QuEChERS): The specific procedures for extraction and clean-up differ

depending on the grain matrix [1].
Soybeans and Wheat: Acetonitrile is used as the extractant, and Octadecylsilane (C18) is
used as a sorbent in the dispersive solid-phase extraction (dSPE) clean-up step.
Rice and Maize: An acetonitrile solution containing 1% formic acid is used as the extractant,

and Primary Secondary Amine (PSA) is used as the sorbent for clean-up.
Instrumental Analysis (UPLC-MS/MS): The separation and detection of the compounds are

achieved in a very short runtime of under 5.0 minutes [1].

The workflow of this method is illustrated below.
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Key Performance Data of the Analytical Method

The following table summarizes the validation parameters of the UPLC-MS/MS method for foramsulfuron

as reported in the study [1].

Validation Parameter Result / Value

Analytical Technique UPLC-MS/MS

Limit of Quantification (LOQ) 0.005 mg kg⁻¹

Linearity (R²) > 0.9990

Average Recovery (%) 75.16 - 106.45
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Validation Parameter Result / Value

Inter-day Precision (RSD%) 4.08 - 15.95

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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